Cas no 1808068-55-4 (3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)-)

• Product Name: 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)-
• CAS No: 1808068-55-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5220802
• PubChem ID: 86775527
• Update Time: 2025-06-13

3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)-

• Inchi： 1S/C11H15NO/c12-8-10-6-7-13-11(10)9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2/t10-,11-/m0/s1
• InChI Key： YGPJNIXEJJPHPZ-QWRGUYRKSA-N
• SMILES： O1CC[C@@H](CN)[C@@H]1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)-

Recent Advances in the Study of 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)- (CAS: 1808068-55-4)

The compound 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)- (CAS: 1808068-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This chiral furan derivative, characterized by its tetrahydrofuran ring and phenyl substitution, has been the subject of several cutting-edge studies aimed at exploring its pharmacological properties and synthetic utility.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the compound's remarkable potential as a scaffold for developing novel central nervous system (CNS) therapeutics. The study highlighted its ability to cross the blood-brain barrier with favorable pharmacokinetic properties, making it particularly interesting for neuropharmacological applications. Density functional theory (DFT) calculations revealed that the (2R,3S) configuration exhibits optimal binding interactions with several neurotransmitter receptors.

A breakthrough in synthetic methodology was reported in Organic Letters (2024), where researchers developed an asymmetric catalytic route to produce this compound with >99% enantiomeric excess. The new synthetic approach utilizes a chiral phosphoric acid catalyst in a key Pictet-Spengler-type cyclization, significantly improving the yield and purity compared to previous methods. This advancement is particularly important as it enables large-scale production for further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have shown that 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)- exhibits selective modulation of σ receptors, with particularly strong affinity for the σ-1 subtype (Ki = 12.3 nM). This finding, published in Bioorganic & Medicinal Chemistry Letters (2024), suggests potential applications in pain management and neuroprotection. Molecular docking studies indicate that the phenyl and tetrahydrofuran moieties play crucial roles in receptor binding through π-π stacking and hydrogen bonding interactions.

Ongoing preclinical studies are investigating the compound's potential in treating neurodegenerative diseases. Preliminary results presented at the 2024 International Conference on Alzheimer's Disease showed promising neuroprotective effects in cellular models of amyloid-β toxicity. The compound appears to modulate autophagy pathways while reducing oxidative stress markers, suggesting a multi-target mechanism of action that could be advantageous for complex neurodegenerative conditions.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have identified several key modifications that can enhance the compound's therapeutic profile. Research teams are currently exploring various derivatives with improved metabolic stability and target selectivity, while maintaining the core (2R,3S) configuration that appears critical for biological activity. These developments position 3-Furanmethanamine, tetrahydro-2-phenyl-, (2R,3S)- as a promising lead compound for future drug discovery efforts.